1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea

• IUPAC Name: 1-[(3-cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea
• InChI: InChI=1S/C16H14FN3O/c1-20(11-13-5-2-4-12(8-13)10-18)16(21)19-15-7-3-6-14(17)9-15/h2-9H,11H2,1H3,(H,19,21)
• InChI Key: AIZPDYPCUFCWAO-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC(=CC=C1)C#N)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C16H14FN3O
• Molecular Weight: 283.30 g/mol

Description

1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea, also known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancer. This compound has shown promising results in preclinical studies and is currently being evaluated in clinical trials.

Mechanism of Action

1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea works by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK), which plays a key role in the survival and proliferation of cancer cells. By blocking the activity of BTK, 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea can induce cancer cell death and prevent the growth and spread of tumors.
Biochemical and Physiological Effects:
1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea has been shown to have a selective and potent inhibitory effect on BTK, without affecting other kinases. This specificity is important because it reduces the risk of off-target effects and toxicity. In addition, 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea has been shown to have good pharmacokinetic properties, including good bioavailability and stability.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea is its specificity and potency, which make it a valuable tool for studying the role of BTK in cancer and other diseases. However, one limitation of 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea is that it may not be effective against all types of cancer, and its effectiveness may vary depending on the specific molecular characteristics of the cancer cells.

Future Directions

There are several future directions for research on 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea. One area of focus is the development of combination therapies that include 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea and other cancer treatments, such as immunotherapy. Another area of interest is the study of the molecular mechanisms that underlie the effectiveness of 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea, which could lead to the development of even more potent and selective inhibitors of BTK. Finally, there is a need for further clinical trials to evaluate the safety and efficacy of 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea in humans, with the goal of obtaining regulatory approval for its use in cancer treatment.

Synthesis Methods

The synthesis of 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea involves several steps, including the reaction of 3-cyanobenzyl chloride with 3-fluorobenzylamine, followed by the reaction with methyl isocyanate. The final product is obtained through purification and isolation techniques.

Scientific Research Applications

1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. In addition, 1-[(3-Cyanophenyl)methyl]-3-(3-fluorophenyl)-1-methylurea has been shown to enhance the effectiveness of other cancer treatments, such as chemotherapy and radiation therapy.